Cas no 16562-04-2 (2,5-Piperazinedione,3-[(aminooxy)methyl]-6-methyl-, stereoisomer)

2,5-Piperazinedione,3-[(aminooxy)methyl]-6-methyl-, stereoisomer structure
16562-04-2 structure
Product Name:2,5-Piperazinedione,3-[(aminooxy)methyl]-6-methyl-, stereoisomer
CAS No:16562-04-2
MF:C6H11N3O3
MW:173.169841051102
CID:121734
Update Time:2024-01-24

2,5-Piperazinedione,3-[(aminooxy)methyl]-6-methyl-, stereoisomer Chemical and Physical Properties

Names and Identifiers

    • 2,5-Piperazinedione,3-[(aminooxy)methyl]-6-methyl-, stereoisomer
    • 3-[(AMINOOXY)METHYL]-6-METHYLPIPERAZINE-2,5-DIONE
    • 2,5-Piperazinedione,3-[(aminooxy)methyl]-6-methyl-,stereoisomer(8CI)
    • Inchi: 1S/C6H11N3O3/c1-3-5(10)9-4(2-12-7)6(11)8-3/h3-4H,2,7H2,1H3,(H,8,11)(H,9,10)
    • InChI Key: NEPHRNHDXGKJEN-UHFFFAOYSA-N
    • SMILES: N1C(C)C(=O)NC(CON)C1=O

Computed Properties

  • Exact Mass: 173.08
  • Monoisotopic Mass: 173.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.214±0.06 g/cm3(Predicted)
  • Boiling Point: 588.1±35.0 °C(Predicted)
  • pka: 12.85±0.60(Predicted)
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